Cas no 2255-50-7 (Furo[2,3-b]quinolin-8-ol,4-methoxy-)

• Product Name: Furo[2,3-b]quinolin-8-ol,4-methoxy-
• CAS No: 2255-50-7
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 274115
• Update Time: 2025-09-23

Furo[2,3-b]quinolin-8-ol,4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]quinolin-8-ol,4-methoxy-
• 4-methoxyfuro[2,3-b]quinolin-8-ol
• Robustine
• 8-Hydroxy-4-methoxy-furo<2,3-b>chinolin
• 8-Hydroxydictamnin
• 8-hydroxydictamnine
• NPLC 0314
• Robustine (Haplophyllum)
• [ "" ]

• Inchi： 1S/C12H9NO3/c1-15-11-7-3-2-4-9(14)10(7)13-12-8(11)5-6-16-12/h2-6,14H,1H3
• InChI Key： VGVNNMLKTSWBAR-UHFFFAOYSA-N
• SMILES： O1C=CC2C1=NC1C(=CC=CC=1C=2OC)O

Computed Properties

• Exact Mass: 215.05800
• Monoisotopic Mass: 215.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 215.20
• XLogP3: 2.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 148-149 ºC (ethanol )
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• PSA: 55.49000
• LogP: 2.69520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Furanoquinolines